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Compound of Interest

Compound Name:

Tert-butyl 4-(4-

aminophenyl)piperidine-1-

carboxylate

Cat. No.: B129762 Get Quote

An In-depth Technical Guide to 1-Boc-4-(4-
aminophenyl)piperidine
Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Boc-4-(4-aminophenyl)piperidine, a versatile building block in medicinal

chemistry and materials science. The document details the compound's structural

characteristics, physical constants, and spectroscopic data. Furthermore, it outlines key

experimental protocols for its synthesis and analysis, and discusses its applications, particularly

as a key intermediate in the development of pharmaceuticals. Safety and handling information

is also provided to ensure proper laboratory practice.

Chemical Identity and Structure
1-Boc-4-(4-aminophenyl)piperidine, with the CAS number 170011-57-1, is a bifunctional

molecule featuring a piperidine ring protected with a tert-butyloxycarbonyl (Boc) group and

substituted with a 4-aminophenyl moiety.[1][2] This structure makes it a valuable intermediate

in organic synthesis. The Boc group provides stability and allows for selective reactions, while

the aromatic amine serves as a key functional group for further molecular elaboration.[3][4]
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Start: tert-butyl 4-(4-aminophenyl)-5,6-dihydropyridine-1(2H)-carboxylate

Dissolve in Methanol

Add 10% Pd/C Catalyst

Hydrogenate at 20 psi for 1 hour

Filter to Remove Catalyst

Concentrate the Filtrate

End Product: 1-Boc-4-(4-aminophenyl)piperidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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